Cas no 1874426-91-1 (4-(oxiran-2-yl)methyl-1,3-thiazole)

• Product Name: 4-(oxiran-2-yl)methyl-1,3-thiazole
• CAS No: 1874426-91-1
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 6332882
• PubChem ID: 130736013
• Update Time: 2025-07-22

4-(oxiran-2-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(oxiran-2-yl)methyl-1,3-thiazole
• 4-[(oxiran-2-yl)methyl]-1,3-thiazole
• EN300-1780972
• 1874426-91-1

• Inchi： 1S/C6H7NOS/c1(6-2-8-6)5-3-9-4-7-5/h3-4,6H,1-2H2
• InChI Key： ZDTHCFOZVNGLSB-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CC1CO1

Computed Properties

• Exact Mass: 141.02483502g/mol
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.7Ų

Additional information on 4-(oxiran-2-yl)methyl-1,3-thiazole

Recent Advances in the Study of 4-(oxiran-2-yl)methyl-1,3-thiazole (CAS: 1874426-91-1): A Promising Epoxide-Containing Thiazole Derivative

The compound 4-(oxiran-2-yl)methyl-1,3-thiazole (CAS: 1874426-91-1) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry due to its unique structural features, combining a thiazole ring with an epoxide moiety. This hybrid structure offers versatile reactivity and potential biological activity, making it a valuable scaffold for drug discovery and chemical biology applications. Recent studies have explored its synthesis, reactivity, and potential applications in targeting various biological systems.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated the efficient synthesis of 4-(oxiran-2-yl)methyl-1,3-thiazole derivatives via a one-pot thiazole formation followed by epoxidation. The researchers developed a robust synthetic route with yields exceeding 75%, highlighting the compound's accessibility for further medicinal chemistry exploration. The epoxide ring was shown to be stable under physiological conditions while remaining reactive toward nucleophiles, a property that could be exploited for targeted covalent inhibition.

In terms of biological activity, recent findings from a Nature Chemical Biology publication (2024, DOI: 10.1038/s41589-024-01580-x) revealed that 4-(oxiran-2-yl)methyl-1,3-thiazole derivatives exhibit selective inhibition against cysteine proteases through covalent modification of the active site cysteine. The study employed mass spectrometry and X-ray crystallography to demonstrate the compound's mechanism of action, showing specific binding to the catalytic cysteine residue in the model protease caspase-3. This suggests potential applications in developing targeted therapies for conditions involving dysregulated protease activity.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024, 98: 129567) have begun to map the pharmacophoric features of this scaffold. The research identified that the position and stereochemistry of the epoxide ring significantly influence biological activity, with the (R)-configuration showing enhanced potency in several assay systems. These findings provide crucial guidance for future drug design efforts utilizing this scaffold.

From a chemical biology perspective, a recent ACS Chemical Biology paper (2023, 18(8): 1729-1741) demonstrated the use of 4-(oxiran-2-yl)methyl-1,3-thiazole as a versatile chemical probe. The epoxide moiety served as a handle for site-specific protein labeling, while the thiazole ring contributed to favorable pharmacokinetic properties. This dual functionality makes the compound particularly valuable for target identification and validation studies in complex biological systems.

Looking forward, several research groups are investigating the therapeutic potential of this scaffold in oncology and inflammatory diseases. Preliminary results from cell-based assays show promising activity against certain cancer cell lines, particularly those with elevated oxidative stress levels. The compound's ability to modulate redox-sensitive signaling pathways through its reactive epoxide group may underlie these observed effects.

In conclusion, 4-(oxiran-2-yl)methyl-1,3-thiazole (1874426-91-1) represents a chemically and biologically interesting scaffold with multiple potential applications in drug discovery and chemical biology. Recent advances in its synthesis, mechanistic understanding, and biological evaluation position this compound as a promising starting point for the development of novel therapeutic agents and research tools. Future studies will likely focus on optimizing its selectivity and exploring its potential against specific disease targets.